![molecular formula C10H23ClN2O2 B1520933 N-(4-AMINOBUTYL)-N-METHYL CARBAMIC ACID TERT-BUTYL ESTER-HCl CAS No. 1188263-68-4](/img/structure/B1520933.png)
N-(4-AMINOBUTYL)-N-METHYL CARBAMIC ACID TERT-BUTYL ESTER-HCl
Overview
Description
N-(4-Aminobutyl)-N-methyl Carbamic Acid Tert-Butyl Ester-HCl (also known as Compound A) is an organic compound with a wide range of applications in the field of scientific research. It is a commonly used reagent in organic synthesis, and its properties have been studied extensively in recent decades. Compound A is a versatile compound with a variety of properties and applications, making it a valuable tool for scientists in a wide range of disciplines.
Scientific Research Applications
C-Alkylation of Peptides
A study by Matt and Seebach (1998) explored the C-alkylation of peptides containing aminomalonate and (amino)(cyano)acetate residues. This research demonstrates the versatility of N-(4-AMINOBUTYL)-N-METHYL CARBAMIC ACID TERT-BUTYL ESTER-HCl in peptide modification, enabling the synthesis of new peptides with acidic backbone-bound CH groups. The process showed excellent yields and the ability to produce peptides containing the alkylated aminomalonic acid, a lower homolog of aspartic acid, indicating its potential in peptide synthesis and modification (Matt & Seebach, 1998).
N-tert-Butoxycarbonylation of Amines
Heydari et al. (2007) presented a method for N-tert-butoxycarbonylation of amines using H3PW12O40 as a catalyst, highlighting the chemical's role in amine protection. This research underscores its importance in synthesizing N-Boc-protected amino acids, crucial for peptide synthesis due to their resistance to racemization (Heydari et al., 2007).
Selective Deprotection of tert-Butyl Esters
Research by Kaul et al. (2004) on the chemoselective hydrolysis of tert-butyl esters, in the presence of other acid-labile groups, further elucidates the applicability of N-(4-AMINOBUTYL)-N-METHYL CARBAMIC ACID TERT-BUTYL ESTER-HCl in selective deprotection processes. This study shows the potential for precise modifications in peptide and amino acid synthesis, maintaining compatibility with sensitive protecting groups (Kaul et al., 2004).
Enantiomer Separation of Amino Acids
Abe et al. (1994) investigated the gas chromatographic separation of amino acid enantiomers using cyclodextrin derivatives, where derivatives similar to N-(4-AMINOBUTYL)-N-METHYL CARBAMIC ACID TERT-BUTYL ESTER-HCl play a critical role in derivatizing amino acids for analytical purposes. This study contributes to the understanding of using such compounds for analytical chemistry applications, particularly in the separation and analysis of amino acid enantiomers (Abe et al., 1994).
properties
IUPAC Name |
tert-butyl N-(4-aminobutyl)-N-methylcarbamate;hydrochloride | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H22N2O2.ClH/c1-10(2,3)14-9(13)12(4)8-6-5-7-11;/h5-8,11H2,1-4H3;1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SFXADDOXQGGQLZ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N(C)CCCCN.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H23ClN2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80662488 | |
Record name | tert-Butyl (4-aminobutyl)methylcarbamate--hydrogen chloride (1/1) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80662488 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
238.75 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
tert-Butyl (4-aminobutyl)(methyl)carbamate hydrochloride | |
CAS RN |
1188263-68-4 | |
Record name | tert-Butyl (4-aminobutyl)methylcarbamate--hydrogen chloride (1/1) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80662488 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.